Cas no 38076-84-5 (3-Pyridinecarboxylicacid, 4-amino-1,2-dihydro-2-oxo-)

• Product Name: 3-Pyridinecarboxylicacid, 4-amino-1,2-dihydro-2-oxo-
• CAS No: 38076-84-5
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 298002
• PubChem ID: 57336661
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 4-amino-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 4-amino-1,2-dihydro-2-oxo-
• 4-Amino-2-hydroxynicotinicacid
• 4-amino-2-oxo-1H-pyridine-3-carboxylic acid
• 4-Amino-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 38076-84-5
• DTXSID60720914
• 3-Pyridinecarboxylic acid, 4-amino-1,2-dihydro-2-oxo-

• Inchi： 1S/C6H6N2O3/c7-3-1-2-8-5(9)4(3)6(10)11/h1-2H,(H,10,11)(H3,7,8,9)
• InChI Key： ALJSJOYNRAYYSJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(C=CN1)N

Computed Properties

• Exact Mass: 154.03788
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42